Cas no 898759-62-1 (2-(2-Trifluoromethylbenzoyl)oxazole)

• Product Name: 2-(2-Trifluoromethylbenzoyl)oxazole
• CAS No: 898759-62-1
• MF: C₁₁H₆F₃NO₂
• MW: 241.166053295135
• MDL: MFCD07699342
• CID: 869476
• PubChem ID: 24723634
• Update Time: 2025-06-14

2-(2-Trifluoromethylbenzoyl)oxazole Chemical and Physical Properties

Names and Identifiers

• 1,3-oxazol-2-yl-[2-(trifluoromethyl)phenyl]methanone
• 2-(2-TRIFLUOROMETHYLBENZOYL)OXAZOLE
• 2-(1H-IMIDAZOL-2-YL)-1-PHENYLETHANAMINE HYDROCHLORIDE
• (1,3-Oxazol-2-yl)[2-(trifluoromethyl)phenyl]methanone
• MFCD07699342
• AKOS016019095
• DTXSID10642071
• 2-[2-(TRIFLUOROMETHYL)BENZOYL]-1,3-OXAZOLE
• 898759-62-1
• 2-(2-Trifluoromethylbenzoyl)oxazole

• MDL： MFCD07699342
• Inchi： 1S/C11H6F3NO2/c12-11(13,14)8-4-2-1-3-7(8)9(16)10-15-5-6-17-10/h1-6H
• InChI Key： DXYLNPPFAMNPBH-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C(C1=NC=CO1)=O)(F)F

Computed Properties

• Exact Mass: 241.03500
• Monoisotopic Mass: 241.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 43.1

Experimental Properties

• PSA: 43.10000
• LogP: 2.92440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-(2-Trifluoromethylbenzoyl)oxazole

Comprehensive Overview of 2-(2-Trifluoromethylbenzoyl)oxazole (CAS No. 898759-62-1): Properties, Applications, and Industry Insights

The chemical compound 2-(2-Trifluoromethylbenzoyl)oxazole (CAS No. 898759-62-1) has garnered significant attention in recent years due to its unique structural features and versatile applications in pharmaceutical and agrochemical research. This heterocyclic derivative, characterized by its oxazole core and trifluoromethylbenzoyl substituent, exhibits remarkable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals frequently search for terms like "2-(2-Trifluoromethylbenzoyl)oxazole synthesis", "CAS 898759-62-1 applications", and "oxazole derivatives in drug discovery", reflecting the growing demand for specialized knowledge in this domain.

From a molecular perspective, 2-(2-Trifluoromethylbenzoyl)oxazole demonstrates intriguing electronic properties attributed to the electron-withdrawing trifluoromethyl group. This feature enhances its utility in cross-coupling reactions and as a building block for fluorinated compounds, a class of materials increasingly sought after in medicinal chemistry. Recent publications highlight its role in developing kinase inhibitors and antimicrobial agents, aligning with current trends in targeted therapy research. The compound's lipophilicity and metabolic stability parameters make it particularly relevant for addressing challenges in bioavailability optimization.

Industrial applications of CAS 898759-62-1 extend beyond pharmaceuticals. The agrochemical sector has explored its derivatives as potential crop protection agents, capitalizing on the oxazole moiety's ability to interact with biological targets. Patent analyses reveal innovative formulations incorporating this compound for pest resistance management, responding to the global need for sustainable agricultural solutions. Environmental studies confirm its favorable degradation profile, addressing concerns about persistent organic pollutants that dominate ecological discussions.

Analytical characterization of 2-(2-Trifluoromethylbenzoyl)oxazole typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's distinct 19F NMR signature provides researchers with a reliable quality control marker, while its chromatographic behavior has been extensively documented for purity assessment protocols. These analytical aspects frequently appear in search queries like "CAS 898759-62-1 characterization methods" and "fluorinated oxazole analysis", indicating the technical depth required for proper handling.

The synthetic accessibility of 2-(2-Trifluoromethylbenzoyl)oxazole has been improved through recent methodological advancements. Modern flow chemistry approaches and catalytic systems have reduced production costs while enhancing yield, making the compound more accessible for research programs. These developments respond to the pharmaceutical industry's push for green chemistry solutions and atom-efficient processes, topics that consistently rank high in scientific literature searches.

Market intelligence suggests growing commercial interest in CAS 898759-62-1, with specialty chemical suppliers expanding their fluorinated heterocycles portfolios. The compound's pricing trends and supply chain dynamics have become important considerations for research organizations, particularly in regions with strong biotech innovation ecosystems. Regulatory filings indicate its inclusion in several investigational new drug applications, reinforcing its status as a promising pharmaceutical intermediate.

Future research directions for 2-(2-Trifluoromethylbenzoyl)oxazole may explore its potential in material science applications, particularly in organic electronics and liquid crystal technologies. The compound's conjugated system and fluorine effects offer intriguing possibilities for designing novel functional materials. These emerging applications align with search trends focusing on "multipurpose fluorinated building blocks" and "heterocycles in advanced materials".

Safety assessments of CAS 898759-62-1 have established standard handling procedures that emphasize proper laboratory ventilation and personal protective equipment. While not classified as hazardous under current guidelines, its material safety data sheet (MSDS) recommends precautions typical for organic compounds, information frequently sought through queries like "2-(2-Trifluoromethylbenzoyl)oxazole handling guidelines".

Academic interest in this compound continues to grow, with the number of citations containing "898759-62-1" increasing annually. Research groups particularly focus on its structure-activity relationships and potential modifications to enhance target selectivity. These studies contribute valuable data to cheminformatics databases, supporting the development of predictive models for molecular design.

In conclusion, 2-(2-Trifluoromethylbenzoyl)oxazole represents a compelling case study in modern specialty chemicals development. Its dual relevance to life sciences and material innovation, combined with favorable physicochemical properties, ensures its continued importance across multiple research frontiers. The compound's trajectory exemplifies how strategic molecular engineering of fluorinated heterocycles can address diverse scientific and industrial challenges.